Cas no 2138141-99-6 (1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl-)

• Product Name: 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl-
• CAS No: 2138141-99-6
• MF: C₉H₂₀F₂N₂
• MW: 194.265309333801
• CID: 5299300
• Update Time: 2025-10-28

1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• {3-[tert-butyl(methyl)amino]-2,2-difluoropropyl}(methyl)amine
• N-tert-butyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine
• 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl-

• Inchi： 1S/C9H20F2N2/c1-8(2,3)13(5)7-9(10,11)6-12-4/h12H,6-7H2,1-5H3
• InChI Key： MFWCWSXJGMGCCM-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(C)C(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3

Additional information on 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl-

Comprehensive Overview of 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- (CAS No. 2138141-99-6)

The compound 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- (CAS No. 2138141-99-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 1,3-propanediamine backbone, tert-butyl substitution, and difluoromethyl modifications. These features make it a subject of interest in advanced chemical research, particularly in the development of novel materials and bioactive compounds. The presence of fluorine atoms, a trending topic in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity, further elevates its significance.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and specialty materials. Researchers frequently search for terms like "fluorinated diamines synthesis" or "tert-butyl amine derivatives uses," reflecting the growing curiosity around this compound's potential. The N1,N3-dimethyl substitution pattern in 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- also aligns with the exploration of steric and electronic effects in drug design, a hot topic in computational chemistry and AI-driven molecular modeling.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and high-efficiency catalysis. Modern laboratories prioritize sustainable methods, such as flow chemistry or microwave-assisted reactions, to produce such structurally complex molecules. Searches like "eco-friendly synthesis of difluoro compounds" or "catalysts for tertiary amine formation" underscore the industry's focus on minimizing environmental impact while maximizing yield. The tert-butyl group in this molecule also introduces steric hindrance, a property exploited in asymmetric synthesis and chiral auxiliary design.

The versatility of 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- extends to material science, where its diamino functionality enables polymerization or cross-linking reactions. Polymers derived from such monomers often exhibit enhanced thermal stability and chemical resistance, addressing queries like "heat-resistant polymers from diamine monomers". Additionally, the difluoro motif is pivotal in designing liquid crystals and OLED materials, areas gaining traction due to the global push for energy-efficient displays.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently searched in conjunction with "structural elucidation of fluorinated amines". The tert-butyl group's distinctive NMR signature and the fluorine atoms' coupling patterns provide valuable insights into molecular conformation, a critical aspect in quality control and regulatory compliance.

In conclusion, 1,3-Propanediamine, N1-(1,1-dimethylethyl)-2,2-difluoro-N1,N3-dimethyl- (CAS No. 2138141-99-6) represents a multifaceted compound bridging pharmaceutical innovation, sustainable synthesis, and advanced materials. Its structural attributes resonate with contemporary research trends, making it a compelling subject for both academic and industrial investigations.